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Compound of Interest

Compound Name: 5-Amino-2-methoxy-4-picoline

Cat. No.: B1295932

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents is a cornerstone of a compliant and secure laboratory
environment. This document provides a comprehensive, step-by-step guide for the proper
disposal of 5-Amino-2-methoxy-4-picoline (CAS No. 6635-91-2), a substituted pyridine
derivative. Adherence to these procedures is critical for minimizing environmental impact and
ensuring personnel safety.

Disclaimer: A specific Safety Data Sheet (SDS) with detailed disposal protocols for 5-Amino-2-
methoxy-4-picoline is not readily available in public databases. The following guidelines are
based on best practices for the disposal of pyridine and aminopyridine derivatives and should
be supplemented by consultation with your institution's Environmental Health and Safety (EHS)
department.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate
Personal Protective Equipment (PPE). Substituted pyridines can be irritating and harmful.

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
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e Body Protection: A fully-buttoned laboratory coat.

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood, to avoid inhalation of any dust or vapors.[1][2]

Chemical and Physical Properties

A summary of the known quantitative data for 5-Amino-2-methoxy-4-picoline is provided

below.
Property Value
CAS Number 6635-91-2
Molecular Formula C7H10N20
Molecular Weight 138.17 g/mol [3]
Melting Point 157-161°CJ[4]
Boiling Point 281°C[4]
Flash Point 124°C[4]
Density 1.103 g/cm3[4]

Hazard Information

While a complete hazard profile is not available, GHS hazard statements for similar compounds
indicate that 5-Amino-2-methoxy-4-picoline should be handled as a substance that:

o Causes skin irritation.
o Causes serious eye irritation.
e May cause respiratory irritation.

Waste pyridine and its derivatives are generally considered hazardous waste.[5]

Step-by-Step Disposal Protocol
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The disposal of 5-Amino-2-methoxy-4-picoline must be conducted in accordance with all
local, state, and federal regulations. Under no circumstances should this chemical be disposed
of down the drain.[2]

1. Waste Segregation and Collection:

 All waste containing 5-Amino-2-methoxy-4-picoline, including unused product, solutions,
and contaminated materials (e.g., weighing paper, pipette tips, absorbent pads), must be
collected as hazardous waste.[1][6]

» Do not mix this waste with other incompatible waste streams, such as strong oxidizing
agents or acids.[2]

2. Container and Labeling:

o Use a designated, chemically compatible, and leak-proof container with a secure screw-top
cap for waste collection.[1]

e The container must be clearly labeled with the words "Hazardous Waste," the full chemical
name "5-Amino-2-methoxy-4-picoline,” and a clear indication of the associated hazards
(e.g., "Irritant™).[1]

3. Storage:

o Store the hazardous waste container in a designated and secure satellite accumulation area
within the laboratory.[1]

e The storage area should be well-ventilated and away from sources of ignition.
4. Spill Management:

o Small Spills: In a fume hood, absorb the spill with an inert, non-combustible absorbent
material such as vermiculite or sand. Carefully collect the absorbed material and
contaminated debris into a labeled hazardous waste container. The spill area can then be
cleaned with a dilute solution of acetic acid, followed by water.[2]
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o Large Spills: Evacuate the area immediately and contact your institution's EHS department
for assistance.[2]

5. Final Disposal:

e Once the waste container is full or is no longer being added to, arrange for its collection by
your institution's EHS department or a licensed hazardous waste disposal company.[1]

Experimental Protocols

Note: No specific experimental protocol for the neutralization of 5-Amino-2-methoxy-4-
picoline for disposal is available. For some pyridine-based compounds, a potential laboratory-
scale treatment involves careful, controlled neutralization with a dilute acid (like hydrochloric
acid) to form a salt, which may be more stable and less volatile.[7][8] However, this should only
be attempted by trained personnel after a thorough risk assessment and consultation with your
EHS department, as the reaction can be exothermic.

Caption: General workflow for the safe disposal of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of 5-Amino-2-
methoxy-4-picoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295932#5-amino-2-methoxy-4-picoline-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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